Cas no 200509-15-5 (1-fluoro-3-isocyanato-5-methylbenzene)

1-fluoro-3-isocyanato-5-methylbenzene structure
200509-15-5 structure
Product Name:1-fluoro-3-isocyanato-5-methylbenzene
CAS No:200509-15-5
MF:C8H6FNO
MW:151.137745380402
MDL:MFCD18825200
CID:254358
PubChem ID:45090517
Update Time:2025-04-19

1-fluoro-3-isocyanato-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-fluoro-3-isocyanato-5-methyl-
    • 1-fluoro-3-isocyanato-5-methylbenzene
    • 3-FLUORO-5-METHYLPHENYL ISOCYANATE
    • 1-Fluoro-3-isocyanato-5-methyl-benzene
    • Benzene,1-fluoro-3-isocyanato-5-methyl
    • 200509-15-5
    • SCHEMBL4240933
    • AKOS017413510
    • DTXSID10666636
    • EN300-276718
    • GEO-02568
    • W-200206
    • Benzene, 1-fluoro-3-isocyanato-5-methyl-
    • MDL: MFCD18825200
    • Inchi: 1S/C8H6FNO/c1-6-2-7(9)4-8(3-6)10-5-11/h2-4H,1H3
    • InChI Key: IRMOGDURIXFFFI-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C)C=1)N=C=O

Computed Properties

  • Exact Mass: 151.04300
  • Monoisotopic Mass: 151.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • PSA: 29.43000
  • LogP: 2.10140

1-fluoro-3-isocyanato-5-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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